Cas no 66859-47-0 (4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride)

4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride structure
66859-47-0 structure
Product name:4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride
CAS No:66859-47-0
MF:C12H18ClNO2
MW:243.729822635651
CID:1713142
PubChem ID:48188

4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 4-ethoxy-4-oxo-3-phenylbutan-1-aminium chloride
    • (4-ethoxy-4-oxo-3-phenylbutyl)azanium,chloride
    • Ethyl(4-amino-2-phenyl)butyrate hydrochloride
    • 66859-47-0
    • BUTYRIC ACID, 4-AMINO-2-PHENYL-, ETHYL ESTER, HYDROCHLORIDE
    • Inchi: InChI=1S/C12H17NO2.ClH/c1-2-15-12(14)11(8-9-13)10-6-4-3-5-7-10;/h3-7,11H,2,8-9,13H2,1H3;1H
    • InChI Key: ZXEMVKXLQWXELP-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(CC[NH3+])C1=CC=CC=C1.[Cl-]

Computed Properties

  • Exact Mass: 224.9618
  • Monoisotopic Mass: 243.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.9Ų

Experimental Properties

  • PSA: 48.6

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